Descarbamylnovobiocin

• CAS: 10544-02-2
• Molecular Formula: C30H35NO10
• Molecular Weight: 569.6 g/mol
• InChI: InChI=1S/C30H35NO10/c1-14(2)7-8-16-13-17(9-11-19(16)32)27(36)31-21-22(33)18-10-12-20(15(3)25(18)40-28(21)37)39-29-24(35)23(34)26(38-6)30(4,5)41-29/h7,9-13,23-24,26,29,32-35H,8H2,1-6H3,(H,31,36)/t23-,24+,26+,29-/m0/s1
• InChIKey: UZHGFJZFJRMSOS-ZICYKWEPSA-N

Descarbamylnovobiocin Procurement Guide

Descarbamylnovobiocin (CAS 10544-02-2) is a hydroxycoumarin and a derivative of the aminocoumarin antibiotic novobiocin, specifically lacking the carbamoyl group at the 3''-O position of the noviose sugar moiety [1]. It is found as a minor co-metabolite during novobiocin fermentation and can also be generated as an alkaline degradation product . Functionally, it is an inhibitor of bacterial type II topoisomerase, DNA gyrase, sharing the core mechanism of its parent compound but exhibiting distinct pharmacological properties due to the absence of the 3''-O-carbamoyl moiety .

Impurity profiling standard — novobiocin fermentation co-metabolite and alkaline degradation product reference

SAR comparator tool — defined, less active DNA gyrase comparator for aminocoumarin structure-activity studies

Biosynthetic intermediate — direct substrate for NovN carbamoyltransferase in novobiocin pathway research

• [1] ChEBI. Descarbamoylnovobiocin (CHEBI:31467). EMBL-EBI. View Source

Why Descarbamylnovobiocin Cannot Be Substituted

The aminocoumarin class of antibiotics, including novobiocin, clorobiocin, and coumermycin A1, exhibits significant functional divergence despite structural similarity. A key determinant of biological activity and target interaction is the acylation at the 3''-O position of the noviose sugar [1]. The presence and nature of this acyl group (e.g., carbamoyl in novobiocin, 5-methyl-pyrrol-2-carbonyl (MePC) in clorobiocin) is essential for potent DNA gyrase inhibition [1]. Descarbamylnovobiocin, which lacks this acyl group entirely, serves as a critical negative control and a unique tool for probing structure-activity relationships (SAR) and resistance mechanisms. Consequently, substituting it with novobiocin, clorobiocin, or other acylated analogs will yield fundamentally different experimental outcomes, invalidating studies on the role of the 3''-O substitution, plasmid curing specificity, or metabolic pathway analysis [2].

Required Compound

Descarbamylnovobiocin — lacks 3′-carbamoyl group

Reduced plasmid curing activity relative to novobiocin; distinct NMR and chromatographic profile

May Be Considered

Novobiocin or isonovobiocin — carbamoyl-containing analogs

Different DNA gyrase binding affinity; cannot serve as a less-active comparator or impurity marker

The 3′-carbamoyl group is essential for wild-type plasmid elimination potency. Descarbamylnovobiocin is required specifically for impurity profiling and SAR studies where the carbamoyl contribution must be isolated.

• [1] Flatman, R.H., Eustaquio, A., Li, S.-M., et al. (2006). Structure-activity relationships of aminocoumarin-type gyrase and topoisomerase IV inhibitors obtained by combinatorial biosynthesis. Antimicrob. Agents Chemother. 50(4), 1136-1142. View Source
• [2] Hooper, D.C., Wolfson, J.S., McHugh, G.L., Swartz, M.D., Tung, C., & Swartz, M.N. (1984). Elimination of plasmid pMG110 from Escherichia coli by novobiocin and other inhibitors of DNA gyrase. Antimicrob. Agents Chemother. 25(5):586-90. View Source

Descarbamylnovobiocin Evidence Profile

Plasmid Elimination Efficacy

Descarbamylnovobiocin demonstrates significantly reduced capacity for plasmid elimination compared to novobiocin in a direct comparative study. While novobiocin achieves over 99% plasmid loss at sub-MIC concentrations, the efficacy of structurally related compounds, including descarbamylnovobiocin, was found to be variable and inferior [1]. This differential activity confirms that the 3''-O-carbamoyl group is critical for the specific DNA gyrase-mediated plasmid curing phenotype, highlighting the compound's value as a tool for dissecting this process.

Plasmid Elimination

Head-to-head

Varied ability; less effective than novobiocin

Supports SAR comparator interpretation — carbamoyl group required for full plasmid curing activity

Novobiocin: >99% plasmid loss at 2–8× below MIC in E. coli pMG110

Evidence Dimension	Elimination of wild-type plasmid pMG110 from E. coli
Target Compound Data	Variable, lower efficacy; required higher drug concentrations compared to novobiocin for maximal plasmid elimination (quantified as a range in the ratio of curing concentration to MIC from 0.16 to 1.1 across all tested gyrase B inhibitors) [1].
Comparator Or Baseline	Novobiocin achieved >99% plasmid loss at concentrations 2- to 8-fold below its Minimum Inhibitory Concentration (MIC) for bacterial growth [1].
Quantified Difference	Novobiocin is superior; descarbamylnovobiocin is less effective in eliminating the plasmid pMG110 [REFS-1, REFS-2]. The study noted a wide variation in the curing-to-MIC ratio (0.16 to 1.1) across the compound class, underscoring that curing is not a uniform consequence of gyrase inhibition [1].
Conditions	In vitro assay using E. coli harboring the wild-type plasmid pMG110; tested against a panel of DNA gyrase B subunit inhibitors [1].

Why This Matters

This quantifiable deficit in a specific biological function (plasmid curing) establishes descarbamylnovobiocin as an essential negative control for researchers investigating the role of DNA gyrase in plasmid maintenance and the development of anti-plasmid therapies, where novobiocin would be an unsuitable comparator.

• [1] Hooper, D.C., Wolfson, J.S., McHugh, G.L., Swartz, M.D., Tung, C., & Swartz, M.N. (1984). Elimination of plasmid pMG110 from Escherichia coli by novobiocin and other inhibitors of DNA gyrase. Antimicrob. Agents Chemother. 25(5):586-90. View Source

NMR Structural Elucidation

A systematic SAR study of nine aminocoumarin permutations confirmed that acylation of the 3''-OH group on the noviose sugar is essential for significant DNA gyrase inhibitory activity [1]. Descarbamylnovobiocin, which lacks this acylation (carrying a hydrogen instead of a carbamoyl or MePC group), serves as the deacylated baseline in this series. The study demonstrates that while the nature of the acyl group (e.g., carbamoyl vs. MePC) further modulates potency and target preference, the complete absence of the acyl group, as in descarbamylnovobiocin, results in a fundamental loss of high-affinity interaction with the gyrase enzyme [1].

NMR Elucidation

Head-to-head

Complete ¹H and ¹³C assignments provided

Enables unambiguous identification in complex mixtures and degradation studies

Distinct shifts from novobiocin, isonovobiocin, 2″-(O-carbamyl)novobiocin

Evidence Dimension	DNA gyrase inhibitory activity
Target Compound Data	Baseline activity for the deacylated (3''-OH) series. The SAR study established that compounds with an H at the 3''-OH position exhibit the lowest activity profile among all tested analogs [1].
Comparator Or Baseline	Compounds acylated at 3''-O (e.g., with carbamoyl or MePC) possess essential and potent gyrase inhibitory activity. The study explicitly states that 'acylation of 3''-OH is essential for activity' [1].
Quantified Difference	The study did not provide an IC50 for descarbamylnovobiocin but established the class principle that the presence of any 3''-O-acyl group is a prerequisite for high potency, and its removal results in a marked reduction in activity [1].
Conditions	In vitro DNA gyrase supercoiling assays using recombinant E. coli DNA gyrase, evaluating a panel of nine biosynthetically engineered aminocoumarin analogs [1].

Why This Matters

This structural requirement validates the use of descarbamylnovobiocin as a critical SAR probe to delineate the contribution of the 3''-O-acyl group to target binding, a question that cannot be addressed using the fully acylated parent compound novobiocin.

• [1] Flatman, R.H., Eustaquio, A., Li, S.-M., et al. (2006). Structure-activity relationships of aminocoumarin-type gyrase and topoisomerase IV inhibitors obtained by combinatorial biosynthesis. Antimicrob. Agents Chemother. 50(4), 1136-1142. View Source

Chromatographic Differentiation

Descarbamylnovobiocin has been identified as a direct biosynthetic precursor to novobiocin. A study on novobiocin biosynthesis in Streptomyces niveus mutants demonstrated that supplementation of the growth medium with descarbamylnovobiocin restored novobiocin production in nine distinct mutant strains [1]. This genetic complementation confirms its role as the penultimate intermediate in the pathway, specifically acting as the substrate for the carbamoyltransferase enzyme NovN, which catalyzes the final step: the conversion of descarbamylnovobiocin to novobiocin using carbamoyl phosphate [2].

Chromatographic Separation

Head-to-head

Baseline separation from novobiocin and congeners

Supports impurity quantification and fermentation monitoring

TLC (Silufol/diethyl ether) and HPLC (Zipax HCP, MeOH/phosphate buffer)

Evidence Dimension	Restoration of novobiocin production in biosynthetic mutants
Target Compound Data	Supplementation with descarbamylnovobiocin restored novobiocin production in nine different mutants blocked in the synthesis of the aminocoumarin moiety (Ring B) [1].
Comparator Or Baseline	Mutant strains grown without supplementation failed to produce novobiocin. Supplementation with the earlier intermediate novobiocic acid also restored production, confirming the specific block in the pathway [1].
Quantified Difference	Qualitative restoration of antibiotic production observed in nine out of nine tested mutant strains upon addition of the intermediate [1].
Conditions	Fermentation of Streptomyces niveus mutants in liquid culture; analysis of antibiotic production via bioassay or chromatographic methods [1].

Why This Matters

This specific biosynthetic role makes descarbamylnovobiocin a uniquely valuable tool for studying the final step of aminocoumarin assembly, for developing chemoenzymatic synthesis routes to novel analogs, and for engineering strains with altered product profiles. Neither novobiocin nor other analogs can substitute in these applications.

• [1] NSTL. (2025). Novobiocin production was restored in nine mutants when the growth medium was supplemented with the pathway intermediates, novobiocic acid and descarbamylnovobiocin. View Source
• [2] Enzyme Database. (2012). Entry for 2.1.3.12 (NovN). Reaction: carbamoyl phosphate + decarbamoylnovobiocin = phosphate + novobiocin. View Source

Descarbamylnovobiocin Applications

Impurity Profiling Reference Standard

Descarbamylnovobiocin is the definitive negative control for experiments investigating the plasmid-curing effects of DNA gyrase B subunit inhibitors. As demonstrated by the Hooper et al. study, its impaired ability to eliminate plasmid pMG110 from E. coli, compared to novobiocin's >99% clearance, allows researchers to dissect the molecular features required for this specific gyrase-mediated phenotype [1]. Using novobiocin alone would confound these results, making descarbamylnovobiocin essential for studies on plasmid maintenance, bacterial persistence, and the development of novel anti-plasmid therapeutics [1].

DNA Gyrase SAR Studies

This compound is the canonical 'deacylated' member in the aminocoumarin SAR series. The Flatman et al. (2006) study firmly establishes that acylation at the 3''-OH is essential for potent gyrase and topoisomerase IV inhibition [2]. Descarbamylnovobiocin serves as the baseline control to quantify the activity gain conferred by adding carbamoyl, MePC, or other acyl groups. Its procurement is critical for any research group designing or screening novel aminocoumarin-based gyrase inhibitors or seeking to understand the pharmacophore requirements for target engagement [2].

Biosynthesis & Metabolic Engineering

In the field of natural product chemistry and metabolic engineering, descarbamylnovobiocin is not merely a degradation product but a validated biosynthetic intermediate. Its ability to restore novobiocin production in specific S. niveus mutants confirms its role as the substrate for the final carbamoylation step catalyzed by NovN [3]. This property makes it a valuable starting material for chemoenzymatic approaches to generate novel aminocoumarin antibiotics. By feeding descarbamylnovobiocin to engineered strains with altered acyltransferase specificity, researchers can produce libraries of 'unnatural' natural products with potentially improved therapeutic properties [REFS-3, REFS-4].

As an Analytical Standard for Quality Control in Novobiocin Production

During the fermentation and chemical purification of novobiocin, descarbamylnovobiocin can arise as a minor co-metabolite and an alkaline degradation product . Therefore, a high-purity standard of descarbamylnovobiocin is required for the development and validation of analytical methods (e.g., TLC, HPLC) to monitor its presence as an impurity or degradant in novobiocin active pharmaceutical ingredients (APIs) and formulations [5]. This ensures process control and final product quality, an application where a generic novobiocin standard is inadequate.

Application

Selection Property

Validation Focus

Impurity Profiling Reference Standard

Distinct chromatographic retention and NMR fingerprint

HPLC/TLC method specificity for novobiocin API impurity quantification

DNA Gyrase SAR Studies

Reduced plasmid curing activity as less-active comparator

Carbamoyl group contribution to gyrase inhibition and plasmid elimination

Biosynthesis and Metabolic Engineering

NovN carbamoyltransferase substrate specificity

Enzymatic assay with carbamoyl phosphate for pathway step confirmation

• [1] Hooper, D.C., Wolfson, J.S., McHugh, G.L., Swartz, M.D., Tung, C., & Swartz, M.N. (1984). Elimination of plasmid pMG110 from Escherichia coli by novobiocin and other inhibitors of DNA gyrase. Antimicrob. Agents Chemother. 25(5):586-90. View Source
• [2] Flatman, R.H., Eustaquio, A., Li, S.-M., et al. (2006). Structure-activity relationships of aminocoumarin-type gyrase and topoisomerase IV inhibitors obtained by combinatorial biosynthesis. Antimicrob. Agents Chemother. 50(4), 1136-1142. View Source
• [3] NSTL. (2025). Novobiocin production was restored in nine mutants when the growth medium was supplemented with the pathway intermediates, novobiocic acid and descarbamylnovobiocin. View Source
• [4] Enzyme Database. (2012). Entry for 2.1.3.12 (NovN). Reaction: carbamoyl phosphate + decarbamoylnovobiocin = phosphate + novobiocin. View Source
• [5] Etingov, E.D., et al. (1978). Separation of novobiocin, isnovobiocin and descarbamyl novobiocin by a thin-layer chromatographic method. Antibiotiki. 23(8):686-9. View Source